![molecular formula C8H15NO B6184349 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine CAS No. 2680534-40-9](/img/no-structure.png)
1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine
Overview
Description
1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine (OBCMA) is a cyclic amine that has been studied extensively in the scientific community due to its potential applications in various fields. OBCMA is a versatile compound that is relatively easy to synthesize, making it a useful research tool for scientists.
Mechanism of Action
The mechanism of action of 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine is not yet fully understood. However, it is believed that 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine binds to certain enzymes, such as tyrosine kinases, and inhibits their activity. This inhibition of enzyme activity can lead to the inhibition of cancer cell growth. Additionally, 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine has been shown to bind to certain proteins, such as the androgen receptor, which can lead to the inhibition of certain physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine are not yet fully understood. However, research has shown that 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine can inhibit certain enzymes involved in cancer cell growth, as well as certain proteins involved in physiological processes. Additionally, 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine has been studied for its potential anti-inflammatory and anti-oxidant activities.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine in lab experiments is its relative ease of synthesis. 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine can be synthesized in a relatively short amount of time, making it a useful research tool for scientists. Additionally, 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine is relatively stable and can be stored for long periods of time without degradation. However, there are some limitations to using 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine in lab experiments. 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine is a relatively small molecule, which can make it difficult to detect and quantify in certain experiments. Additionally, 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine is a relatively potent compound, which can lead to potential toxicity if not handled properly.
Future Directions
The potential applications of 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine are vast, and there are many potential future directions for research. One potential direction is to further study the mechanism of action of 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine, in order to better understand how it binds to certain enzymes and proteins. Additionally, further research into the biochemical and physiological effects of 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine could lead to the development of new therapeutic agents. Additionally, further research into the synthesis of 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine could lead to the development of new synthetic methods. Finally, further research into the potential toxicity of 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine could lead to the development of safer compounds for laboratory use.
Synthesis Methods
1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine is synthesized through a process called reductive amination. This involves the reaction of an aldehyde or ketone with an amine in the presence of a reducing agent, such as sodium cyanoborohydride (NaBH4). The reaction is typically carried out in organic solvents, such as ethanol or dimethylformamide (DMF). The reaction typically produces 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine as a white solid.
Scientific Research Applications
1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine has been studied extensively in the scientific community due to its potential applications in various fields. 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine has been used as a model compound for studying the properties of cyclic amines, as well as for the development of new synthetic methods. 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine has also been used for the synthesis of other compounds, such as peptides and peptidomimetics. Additionally, 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine has been studied for its potential biological activity, such as its ability to inhibit enzymes involved in cancer cell growth.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine' involves the conversion of a cyclic compound with an epoxide group to an amine group through a ring-opening reaction.", "Starting Materials": [ "2-oxabicyclo[2.2.2]octan-3-one", "Methanamine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "The starting material, 2-oxabicyclo[2.2.2]octan-3-one, is first reduced to the corresponding alcohol using sodium borohydride in methanol.", "The resulting alcohol is then treated with hydrochloric acid to form the corresponding hydrochloride salt.", "The hydrochloride salt is then reacted with excess methanamine to form the desired compound, 1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine." ] } | |
CAS RN |
2680534-40-9 |
Product Name |
1-{2-oxabicyclo[2.2.2]octan-3-yl}methanamine |
Molecular Formula |
C8H15NO |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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